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Compound of Interest

Compound Name: 2-Bromo-4-ethynylpyridine

Cat. No.: B1292485 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety, handling, and disposal information for 2-Bromo-4-
ethynylpyridine. While a specific Safety Data Sheet (SDS) for this compound is not readily

available, this document compiles data from structurally similar compounds—including other

brominated and ethynyl-substituted pyridines—to ensure the highest degree of safety in the

laboratory.

Hazard Identification and Risk Assessment
2-Bromo-4-ethynylpyridine should be handled as a hazardous substance. Based on

analogous compounds, it is likely to be toxic if swallowed, fatal in contact with skin, and may

cause skin, eye, and respiratory irritation.[1][2]

Potential Hazards:

Acute Toxicity: Harmful or fatal if swallowed or in contact with skin.[2]

Skin Corrosion/Irritation: Causes skin irritation.[1][3][4]

Serious Eye Damage/Irritation: Causes serious eye irritation.[1][3][4]

Respiratory Irritation: May cause respiratory irritation.[1]

Combustibility: May be a combustible liquid.[1]
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Engineering Controls and Personal Protective
Equipment (PPE)
To minimize exposure, a combination of engineering controls and personal protective

equipment is mandatory.

Engineering Controls:

Always handle 2-Bromo-4-ethynylpyridine in a certified chemical fume hood to avoid

inhalation of vapors.[1][5]

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.[4][6]

Personal Protective Equipment (PPE): A comprehensive PPE plan is your primary defense

against exposure.

PPE Item Specification Purpose

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene).

Inspect before use.

To prevent skin contact.[7]

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

To protect eyes from splashes.

[4][7]

Skin and Body Protection
A fully buttoned laboratory

coat.
To protect skin and clothing.

Respiratory Protection

Not typically required when

handled in a fume hood. If

vapors may escape, use an

appropriate respirator.

To prevent inhalation of

harmful vapors.

Safe Handling and Operational Plan
Adherence to a strict operational protocol is essential for safety.
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Step-by-Step Handling Procedure:

Preparation: Before handling, ensure all necessary PPE is worn correctly and the fume hood

is functioning properly.

Dispensing: Carefully dispense the required amount of 2-Bromo-4-ethynylpyridine,

avoiding splashes or aerosol generation.

Reaction Setup: Keep all containers tightly closed when not in use.

Post-Handling: Wash hands thoroughly with soap and water after handling, even if gloves

were worn.[7]

Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[2][6]

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, immediate action is critical.

Spill Response:

Small Spills: Absorb the spill with an inert, non-combustible material (e.g., sand or

vermiculite), and collect it into a designated hazardous waste container.[1][5]

Large Spills: Evacuate the area and contact your institution's Environmental Health and

Safety (EHS) department immediately.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1][4][7]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek immediate medical attention.[2][7]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[1][7]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[2][7]

Disposal Plan
Proper disposal of 2-Bromo-4-ethynylpyridine and its contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Management Protocol:

Waste Identification: All materials contaminated with 2-Bromo-4-ethynylpyridine are

considered hazardous waste. This includes the chemical itself, any solutions containing it,

and any contaminated lab supplies (e.g., gloves, pipette tips, paper towels).

Waste Segregation: Do not mix this waste with other waste streams. It should be collected

as a halogenated organic waste.

Containerization: Collect all waste in a designated, properly sealed, and clearly labeled

hazardous waste container. The container must be made of a compatible material (e.g.,

glass or polyethylene).

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name: "2-Bromo-4-ethynylpyridine."

Storage: Store the sealed and labeled waste container in a designated, well-ventilated, and

secure satellite accumulation area.

Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS

department. The primary method of disposal for such compounds is typically high-

temperature incineration by a licensed hazardous waste management company.[8]

Quantitative Data Summary
While specific exposure limits for 2-Bromo-4-ethynylpyridine are not established, the limits for

the parent compound, pyridine, can be used as a conservative guideline.
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Parameter Value

OSHA PEL 5 ppm (TWA)

ACGIH TLV 1 ppm (TWA)

NIOSH REL 5 ppm (TWA)

TWA: Time-Weighted Average

Experimental Workflow and Logic Diagrams
The following diagrams illustrate the necessary workflows for safely handling 2-Bromo-4-
ethynylpyridine.
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Caption: Workflow for Safe Handling of 2-Bromo-4-ethynylpyridine.
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Is the task complete?

Decontaminate Glassware and Surfaces

Yes

Dispose of Contaminated Materials as Hazardous Waste

Remove PPE Correctly

Wash Hands Thoroughly

Exit Laboratory

Click to download full resolution via product page

Caption: Post-Experiment Cleanup and Exit Procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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